Cas no 2306265-69-8 (2,5-dioxaspiro[3.5]nonan-7-one)

• Product Name: 2,5-dioxaspiro[3.5]nonan-7-one
• CAS No: 2306265-69-8
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 5107585
• Update Time: 2026-03-03

2,5-dioxaspiro[3.5]nonan-7-one Chemical and Physical Properties

Names and Identifiers

• 2,5-dioxaspiro[3.5]nonan-7-one

• Inchi： 1S/C7H10O3/c8-6-1-2-7(10-3-6)4-9-5-7/h1-5H2
• InChI Key： WKBUXKYVGHURAR-UHFFFAOYSA-N
• SMILES： C1C2(CCC(=O)CO2)CO1

Additional information on 2,5-dioxaspiro[3.5]nonan-7-one

Introduction to 2,5-dioxaspiro[3.5]nonan-7-one (CAS No: 2306265-69-8)

2,5-dioxaspiro[3.5]nonan-7-one, identified by the CAS number 2306265-69-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, featuring a unique combination of oxygen-containing functional groups, presents a promising scaffold for the development of novel bioactive molecules. The compound's intricate molecular architecture, characterized by a spiro linkage between a dioxolane ring and a nonane backbone, makes it an intriguing candidate for further exploration in drug discovery programs.

The chemical properties of 2,5-dioxaspiro[3.5]nonan-7-one are influenced by its oxygen-rich environment, which can modulate its reactivity and interaction with biological targets. The presence of both ketone and ether functionalities within the molecule allows for diverse chemical modifications, enabling synthetic chemists to tailor its pharmacological profile for specific therapeutic applications. Recent advancements in computational chemistry have facilitated the virtual screening of this compound against various biological targets, suggesting potential utility in addressing complex diseases.

In the realm of medicinal chemistry, the spirocyclic core of 2,5-dioxaspiro[3.5]nonan-7-one has been recognized as a privileged scaffold due to its ability to adopt multiple conformations that can optimize binding affinity to biological receptors. Studies have demonstrated that such spirocyclic compounds often exhibit enhanced metabolic stability and improved oral bioavailability, key factors in drug development. The oxygen atoms within the dioxolane ring contribute to hydrogen bonding capabilities, which can be exploited to design molecules with high selectivity for biological targets.

Recent experimental investigations have highlighted the synthetic versatility of 2,5-dioxaspiro[3.5]nonan-7-one, with reports describing efficient methodologies for its preparation and functionalization. Transition metal-catalyzed reactions have been particularly effective in constructing the spirocyclic framework, while orthogonal functionalization strategies have allowed for the introduction of diverse substituents at specific positions. These synthetic advancements have opened new avenues for exploring derivatives of this compound with tailored pharmacological properties.

The pharmacological potential of 2,5-dioxaspiro[3.5]nonan-7-one has been explored in several preclinical studies aimed at identifying novel therapeutic agents. Initial studies have indicated that derivatives of this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making them attractive candidates for treating chronic inflammatory disorders. Additionally, the structural features of this molecule suggest potential applications in neurodegenerative diseases, where modulation of protein aggregation and oxidative stress are critical therapeutic goals.

Computational modeling has played a pivotal role in understanding the binding interactions of 2,5-dioxaspiro[3.5]nonan-7-one with biological targets. Molecular dynamics simulations have revealed that the compound can adopt stable conformations within binding pockets of enzymes and receptors, facilitating productive interactions. These insights have guided the design of more potent analogs by highlighting key structural features that contribute to binding affinity and selectivity. The integration of experimental data with computational predictions has accelerated the optimization process for this scaffold.

The synthetic challenges associated with 2,5-dioxaspiro[3.5]nonan-7-one have driven innovation in organic synthesis methodologies. Recent reports describe novel catalytic systems that enable efficient construction of complex spirocyclic structures under mild conditions. These advances not only improve the accessibility of this compound but also pave the way for exploring related scaffolds with potential therapeutic value. The development of scalable synthetic routes is crucial for advancing preclinical studies and ultimately bringing novel drugs based on this scaffold to clinical evaluation.

The future prospects for 2,5-dioxaspiro[3.5]nonan-7-one are promising, with ongoing research focusing on expanding its chemical space through structural diversification and exploring new biological targets. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible therapeutic benefits. As computational tools continue to evolve, they will further enhance our ability to rationally design and optimize derivatives of this compound for clinical applications.